Cas no 1104455-32-4 (6-Chloro-n,5-dimethylpyridin-3-amine)

• Product Name: 6-Chloro-n,5-dimethylpyridin-3-amine
• CAS No: 1104455-32-4
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD18258045
• CID: 5617142
• PubChem ID: 87598011
• Update Time: 2025-07-02

6-Chloro-n,5-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-n,5-dimethylpyridin-3-amine
• SCHEMBL3937354
• EN300-2956067
• 1104455-32-4
• (6-Chloro-5-methyl-pyridin-3-yl)-methyl-amine
• 3-Pyridinamine, 6-chloro-N,5-dimethyl-
• 6-Chloro-n,5-dimethylpyridin-3-amine

• MDL： MFCD18258045
• Inchi： 1S/C7H9ClN2/c1-5-3-6(9-2)4-10-7(5)8/h3-4,9H,1-2H3
• InChI Key： OCAHOVVKJYUQHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)NC

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Chloro-n,5-dimethylpyridin-3-amine

Recent Advances in the Study of 6-Chloro-N,5-dimethylpyridin-3-amine (CAS: 1104455-32-4) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-N,5-dimethylpyridin-3-amine (CAS: 1104455-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its chloro and dimethyl substituents, has been identified as a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a key candidate for further investigation.

One of the most notable advancements in the study of 6-Chloro-N,5-dimethylpyridin-3-amine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural features of this compound make it an attractive precursor for the development of selective kinase modulators. Recent publications have highlighted its utility in the synthesis of compounds with potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways.

In addition to its applications in kinase inhibition, 6-Chloro-N,5-dimethylpyridin-3-amine has also been investigated for its potential as an intermediate in the synthesis of antimicrobial agents. Studies have demonstrated that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The mechanism of action appears to involve disruption of microbial cell wall synthesis, making it a valuable candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

The synthetic accessibility of 6-Chloro-N,5-dimethylpyridin-3-amine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, catalytic methods using palladium and copper complexes have been employed to achieve efficient coupling reactions, reducing the need for hazardous reagents and minimizing environmental impact. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the optimization of 6-Chloro-N,5-dimethylpyridin-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into the molecular interactions of this compound with biological targets, paving the way for rational drug design. Additionally, in vivo studies are underway to evaluate its pharmacokinetic and toxicological profiles, which will be critical for its progression into clinical trials.

In conclusion, 6-Chloro-N,5-dimethylpyridin-3-amine (CAS: 1104455-32-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and sustainable synthesis highlight its potential to address unmet medical needs. Continued research efforts, particularly in the areas of SAR optimization and preclinical evaluation, will be essential to fully realize its therapeutic potential. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative drug discovery.